Cas no 79230-20-9 (Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-)

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- structure
79230-20-9 structure
Product Name:Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-
CAS No:79230-20-9
MF:C32H12BF24-
MW:863.21
CID:533128

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Production Method 3

Reaction Conditions
1.1 -
2.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Production Method 4

Reaction Conditions
1.1 Solvents: Dichloromethane ;  30 min, reflux
Reference
Carboxyl Group-Directed Iridium-Catalyzed Enantioselective Hydrogenation of Aliphatic γ-Ketoacids
Li, Mao-Lin; Li, Yao; Pan, Jia-Bin; Li, Yi-Hao; Song, Song ; et al, ACS Catalysis, 2020, 10(17), 10032-10039

Production Method 5

Reaction Conditions
1.1 -
2.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Production Method 6

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0.5 h, reflux
Reference
Iridium-Catalyzed Enantioselective Hydrogenation of α,β-Unsaturated Carboxylic Acids
Li, Shen; Zhu, Shou-Fei; Zhang, Can-Ming; Song, Song; Zhou, Qi-Lin, Journal of the American Chemical Society, 2008, 130(27), 8584-8585

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Raw materials

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Preparation Products

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